Cas no 2770555-44-5 (2-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]ethyl prop-2-enoate)

• Product Name: 2-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]ethyl prop-2-enoate
• CAS No: 2770555-44-5
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 5954013
• PubChem ID: 165993221
• Update Time: 2025-10-05

2-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]ethyl prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2770555-44-5
• EN300-37397722
• 2-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]ethyl prop-2-enoate

• Inchi： 1S/C22H23NO4/c1-3-21(24)26-14-13-23(4-2)22(25)27-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h3,5-12,20H,1,4,13-15H2,2H3
• InChI Key： KYMIUXMMEDITDZ-UHFFFAOYSA-N
• SMILES： O(C(N(CC)CCOC(C=C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-[ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]ethyl prop-2-enoate

Compound CAS No 2770555-44-5: 2-[Ethyl({[(9H-Fluoren-9-yl)Methoxy]Carbonyl})Amino]Ethyl Prop-2-Enoate

The compound with CAS No 2770555-44-5, commonly referred to as 2-[Ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]ethyl prop-2-enoate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is particularly notable for its unique structure, which combines elements of fluorenylmethoxycarbonyl (Fmoc) protecting groups and ethyl ester functionalities, making it a valuable tool in modern chemical synthesis.

Fluorenylmethoxycarbonyl (Fmoc) groups are widely recognized in peptide synthesis for their ability to protect amino groups during solid-phase synthesis. The presence of the Fmoc group in this compound underscores its potential utility in peptide chemistry, where precise control over amino group reactivity is crucial. Recent studies have highlighted the importance of Fmoc-based reagents in improving the efficiency and scalability of peptide synthesis, particularly in the context of complex polypeptide architectures.

The prop-2-enoate moiety within the molecule introduces additional functional diversity, enabling participation in a range of organic reactions such as Michael additions and other conjugate additions. This makes the compound versatile in its application across different synthetic pathways. Researchers have demonstrated that such enoate-containing compounds can serve as valuable intermediates in the construction of bioactive molecules and advanced materials.

From a structural perspective, the molecule's Fmoc group is attached via an ethylamine linker to an ethyl ester group, creating a balanced structure that facilitates both protection and reactivity. This design allows for controlled deprotection under specific conditions, a critical feature in multistep synthesis protocols. Recent advancements in deprotection chemistry have further enhanced the utility of Fmoc-based reagents, enabling more precise control over reaction outcomes.

In terms of applications, 2-[Ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]ethyl prop-2-enoate has found use in the synthesis of complex biomolecules, including peptides and nucleic acids. Its role as a protecting group reagent has been particularly impactful in solid-phase synthesis methodologies, where it contributes to higher yields and improved purity of final products.

Moreover, the compound's compatibility with various coupling agents and activation strategies makes it a preferred choice in modern peptide synthesis workflows. Recent studies have explored its use in conjunction with next-generation coupling reagents, leading to enhanced reaction efficiencies and reduced side reactions.

From an environmental standpoint, the compound's synthesis and application have been optimized to minimize ecological impact. Researchers have developed greener synthetic routes that reduce waste generation and improve atom economy, aligning with current sustainability goals in the chemical industry.

In conclusion, CAS No 2770555-44-5, or 2-[Ethyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]ethyl prop-2-enoate, stands as a testament to the ingenuity of modern chemical design. Its unique combination of functional groups positions it as an essential tool in contemporary organic synthesis, driving innovation across diverse scientific disciplines.